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Compound of Interest

Dysprosium(lll) nitrate
Compound Name:
pentahydrate

Cat. No.: B1148376

Technical Guide: Dysprosium(lll) Nitrate
Pentahydrate

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of dysprosium(lll) nitrate pentahydrate,
focusing on its chemical formula, structure, physicochemical properties, and its applications as
a precursor in the synthesis of advanced materials relevant to drug development and medical
imaging.

Chemical Identity and Structure

Dysprosium(lll) nitrate pentahydrate is a hydrated inorganic salt of dysprosium and nitric
acid. It is a crystalline, water-soluble solid that serves as a primary source of the
dysprosium(lIl) ion for further chemical synthesis.[1][2] It is known to be hygroscopic, meaning
it readily absorbs moisture from the atmosphere.[2][3]

The chemical formula for the compound is Dy(NOs)s-5H20.[4] This indicates that each formula
unit consists of one dysprosium(lil) ion (Dy3*), three nitrate ions (NOs~), and five molecules of
water (Hz20).
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The molecular structure is characterized by a central dysprosium(lll) ion. The coordination
sphere of the metal ion is occupied by the oxygen atoms from both the nitrate anions and the
water molecules. While the precise crystal structure can vary, a common coordination
environment for Dy3+ involves multiple donor atoms, leading to high coordination numbers.
Research on related hydrated dysprosium nitrate compounds suggests a structure where the
Dy3* ion is directly coordinated by both water molecules and bidentate nitrate ions.

Fig. 1: Conceptual coordination of the Dy3* ion.

Physicochemical Data

The key quantitative properties of dysprosium(lll) nitrate pentahydrate are summarized
below for reference.

Property Value Citations

Chemical Formula Dy(NOs)3-5H20 [11[415]16]

Molecular Formula DyH10N3014 [71[8]19]

Molecular Weight 438.59 g/mol [41719111.0]

CAS Number 10031-49-9 [11[2]141[7]

Appearance Wt;ic;e to pale yellow crystalline CIEIIL0]
soli

) ) 88.6 °C (melts in its own water
Melting Point o [3]
of crystallization)

. Highly soluble in water and
Solubility sthanol [1][2]13][4]

Densi Data not available in searched
ensity
literature

Hygroscopic, strong oxidizin
Key Characteristics Yo P J J [2][3][11]
agent

Experimental Protocols & Applications
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Dysprosium(lll) nitrate pentahydrate is primarily used as a starting material for the synthesis
of more complex dysprosium-containing materials, such as metal-organic frameworks (MOFs),
nanoparticles, and coordination complexes for various applications.

Representative Protocol: Synthesis of a Heterobimetallic
Metallacrown

This protocol describes the use of dysprosium(lll) nitrate pentahydrate to synthesize a
heterobimetallic dysprosium-manganese complex, as an example of its application in advanced
materials synthesis.

Obijective: To synthesize a [Dy-Mn] metallacrown complex.

Materials:

Dysprosium(lll) nitrate pentahydrate (Dy(NOs)s-5H20)

Manganese(ll) acetate tetrahydrate

Salicylhydroxamic acid (Hsshi)

Dimethylformamide (DMF)
Methodology:

e Prepare a solution of manganese(ll) acetate tetrahydrate (2 mmol) dissolved in 12.5 mL of
DMF. This results in a dark orange solution.

» In a separate beaker, prepare a solution by dissolving dysprosium(lll) nitrate pentahydrate
(0.5 mmol) and salicylhydroxamic acid (4 mmol) in 12.5 mL of DMF. This results in a slightly
pink solution.

¢ Add the manganese solution to the dysprosium/salicylhydroxamic acid solution. The resulting
mixture will be a dark brown solution.

 Stir the reaction mixture overnight at room temperature.
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» Following the stirring period, filter the solution using gravity filtration to remove any dark
brown precipitate that has formed.

e The resulting dark brown filtrate is set aside for slow evaporation over a period of several
weeks to months.

» Crystals suitable for analysis can be collected from the evaporated solution.[11]

Application in Drug Development: Precursor for MRI
Contrast Agents

While not used directly in therapeutic applications, dysprosium-containing compounds are of
significant interest to drug development and diagnostic professionals. The high magnetic
moment of the Dy3* ion makes it a promising candidate for the development of T2-weighted
(negative) contrast agents for high-field Magnetic Resonance Imaging (MRI).[3][9]

The general workflow for developing such an agent involves using a dysprosium salt, like the
nitrate, as a precursor to create a stable chelated complex. This process is crucial because the
free Dy3* ion is toxic; chelation with an organic ligand sequesters the ion, rendering it
biocompatible for in vivo use.

Application
In Vivo & High-Field MRI Signal Alteration _ [ERFRWETlg o MlggETe [
Administration i Scanner i (Negative Contrast)

Synthesis

Organic Chelating
Ligand (e.g., DOTA-derivatives)

T

Chelation

Stable Dy3+ Complex
(Biocompatible)

Dy(NOs3)3-5H20
(Precursor)
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Fig. 2: Workflow from precursor to MRI application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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